Cas no 1538701-01-7 (4-Isopropoxy-2,5-dimethylbenZaldehyde)

• Product Name: 4-Isopropoxy-2,5-dimethylbenZaldehyde
• CAS No: 1538701-01-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6793425
• PubChem ID: 82644452
• Update Time: 2025-08-05

4-Isopropoxy-2,5-dimethylbenZaldehyde Chemical and Physical Properties

Names and Identifiers

• 1538701-01-7
• 4-Isopropoxy-2,5-dimethylbenZaldehyde
• MFCD34766356

• Inchi： 1S/C12H16O2/c1-8(2)14-12-6-9(3)11(7-13)5-10(12)4/h5-8H,1-4H3
• InChI Key： LHLXLONLLGMKDG-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(C=O)=CC=1C)C(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Isopropoxy-2,5-dimethylbenZaldehyde

4-Isopropoxy-2,5-Dimethylbenzaldehyde: A Comprehensive Overview

4-Isopropoxy-2,5-Dimethylbenzaldehyde (CAS No. 1538701-01-7) is a versatile aromatic aldehyde with a unique structural composition that has garnered significant attention in both academic and industrial research. This compound, characterized by its benzene ring substituted with an isopropoxy group at the 4-position and methyl groups at the 2 and 5 positions, along with an aldehyde functional group, exhibits a wide range of applications across various fields. Its chemical structure not only imparts it with distinct physical and chemical properties but also makes it a valuable precursor in organic synthesis.

Recent advancements in synthetic chemistry have further highlighted the potential of 4-isopropoxy-2,5-dimethylbenzaldehyde as a key intermediate in the development of bioactive molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, studies have demonstrated its utility in the construction of quinoline derivatives, which are known for their anti-inflammatory and anticancer properties. The compound's ability to undergo various condensation reactions, such as the aldol reaction and Mannich reaction, has made it an indispensable building block in modern organic synthesis.

In addition to its synthetic applications, 4-isopropoxy-2,5-dimethylbenzaldehyde has found niche applications in the fragrance and flavor industries. Its aromatic profile, combined with the steric effects introduced by the isopropoxy and methyl substituents, contributes to a unique olfactory profile that is appealing for use in perfumery. Recent sensory studies have further elucidated its potential as a component in complex fragrance blends, where it can enhance floral and woody notes.

The synthesis of 4-isopropoxy-2,5-dimethylbenzaldehyde has also been optimized through green chemistry approaches. Traditional methods involving Friedel-Crafts acylation have been supplemented with more environmentally friendly techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements not only improve yield and selectivity but also align with current sustainability goals in chemical manufacturing.

Furthermore, 4-isopropoxy-2,5-dimethylbenzaldehyde has been investigated for its potential in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and coordination chemistry. Recent studies have shown promise in its use as a chelating agent for transition metal catalysts, enhancing their activity and stability in various industrial processes.

In terms of biological activity, 4-isopropoxy-2,5-dimethylbenzaldehyde has exhibited moderate antioxidant properties, making it a candidate for nutraceutical applications. Its ability to scavenge free radicals suggests potential benefits in combating oxidative stress-related conditions. Ongoing research is focused on optimizing its bioavailability and stability for use in dietary supplements.

From a regulatory standpoint, 4-isopropoxy-2,5-dimethylbenzaldehyde is classified as a non-hazardous chemical under standard safety guidelines. Its handling requires adherence to general laboratory safety protocols due to its flammability and irritant properties. Proper storage conditions include keeping it away from light and moisture to prevent degradation.

In conclusion, 4-isopropoxy-2,5-dimethylbenzaldehyde (CAS No. 1538701-01-7) stands out as a multifaceted compound with diverse applications across chemistry and related disciplines. Its structural features make it an invaluable tool in organic synthesis, while its unique properties continue to drive innovative research across industries. As scientific advancements unfold, this compound is poised to play an even greater role in shaping future discoveries.